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Compound of Interest

Compound Name: 2-Cyano-n-ethylacetamide

Cat. No.: B077165

An In-depth Technical Guide to 2-Cyano-N-
ethylacetamide

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 2-Cyano-N-ethylacetamide, a valuable compound for researchers, scientists,
and professionals in drug development and chemical synthesis.

Molecular Structure and Properties

2-Cyano-N-ethylacetamide, with the CAS number 15029-36-4, is a chemical compound with
the molecular formula C5H8N20.[1][2] Its structure consists of an ethylamide group attached to
a cyanomethyl group. The molecular weight of this compound is approximately 112.13 g/mol .

[3]14]

The key physicochemical properties of 2-Cyano-N-ethylacetamide are summarized in the
table below, providing a clear reference for its handling and application in experimental
settings.
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Property

Value

Source

Molecular Formula

C5H8N20

[1]2]

Molecular Weight 112.131 g/mol [1]
CAS Number 15029-36-4 [11[2]
Appearance Solid [4]
Melting Point 73 °C [1]
Boiling Point 320.8 °C at 760 mmHg [1]
Density 1.015 g/cm3 [1]
Flash Point 147.8 °C [1]

Canonical SMILES

CCNC(=0)CC#N

[1]

1S/C5H8N20/c1-2-7-5(8)3-4-

InChl [4]
6/h2-3H2,1H3,(H,7,8)
VARXTXAOJGBDDV-

InChlKey [4]
UHFFFAOYSA-N
Sealed in dry, Room

Storage [1]

Temperature

Experimental Protocols

General Synthesis of N-substituted 2-cyanoacetamides:

The synthesis of N-substituted 2-cyanoacetamides, such as 2-Cyano-N-ethylacetamide, can

be achieved through the amidation of a cyanoacetate ester with the corresponding amine. The

following is a representative protocol adapted from the synthesis of similar compounds.

Materials:

o Ethyl cyanoacetate

o Ethylamine solution (e.g., in THF or water)
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Anhydrous solvent (e.g., Tetrahydrofuran - THF)

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Rotary evaporator

Procedure:

A solution of ethylamine is prepared in a suitable solvent, such as THF, in a round-bottom
flask equipped with a magnetic stir bar.

The flask is cooled to 0 °C using an ice bath.

Ethyl cyanoacetate is added dropwise to the cooled amine solution with continuous stirring.
The rate of addition is controlled to maintain the reaction temperature at or below 0 °C.

After the complete addition of ethyl cyanoacetate, the reaction mixture is stirred at 0 °C for
an additional period, typically 1-2 hours.

The reaction is then allowed to warm to room temperature and is stirred overnight to ensure
completion.

Upon completion, the solvent is removed under reduced pressure using a rotary evaporator
to yield the crude product.

The crude 2-Cyano-N-ethylacetamide can be further purified by recrystallization or column
chromatography.

Key Molecular Descriptors and Properties

The following diagram illustrates the key properties and identifiers of 2-Cyano-N-

ethylacetamide, providing a quick visual reference to its fundamental characteristics.
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Chemical Identifiers Structural Information Physical Properties
CAS: 15029-36-4 SMILES: CCNC(=0)CC#N Melting Point: 73 °C

Formula: C5SH8N20 InChiKey: VARXTXAOJGBDDV-UHFFFAOYSA-N Boiling Point: 320.8 °C
MW: 112.13 Density: 1.015 g/cm3

Click to download full resolution via product page

Caption: Key identifiers and properties of 2-Cyano-N-ethylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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